N-[3-(benzyloxy)-2-pyridinyl]-N'-(4-chlorobenzoyl)thiourea

• IUPAC Name: 4-chloro-N-[(3-phenylmethoxypyridin-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H16ClN3O2S/c21-16-10-8-15(9-11-16)19(25)24-20(27)23-18-17(7-4-12-22-18)26-13-14-5-2-1-3-6-14/h1-12H,13H2,(H2,22,23,24,25,27)
• InChI Key: JPLUKBBTTHMBEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(N=CC=C2)NC(=S)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H16ClN3O2S
• DSSTOX Substance ID: DTXSID601149855
• Molecular Weight: 397.9 g/mol
• CAS RN: 1024338-96-2

Description

N-[3-(benzyloxy)-2-pyridinyl]-N'-(4-chlorobenzoyl)thiourea (NBPCT) is a synthetic organic compound that has recently been studied for its potential applications in scientific research. It is a thiourea derivative of the pyridine and benzyloxy groups, and has two nitrogen atoms in its structure. NBPCT is an important tool for studying the biochemical and physiological effects of thiourea derivatives, and may be useful for a variety of research applications.

Scientific Research Applications

• Synthesis and Characterization of Metal Complexes N-[3-(benzyloxy)-2-pyridinyl]-N'-(4-chlorobenzoyl)thiourea and its derivatives have been used in the synthesis and characterization of various metal complexes. These complexes have been studied for their structural properties using techniques such as X-ray crystallography, FTIR, and NMR spectroscopy. For example, Farzanfar et al. (2015) synthesized new vanadium(IV, V) complexes containing thiourea derivatives and chelidamic acid, demonstrating their structural characteristics and antibacterial activities (Farzanfar et al., 2015).

• Antibacterial Properties The antibacterial properties of N-[3-(benzyloxy)-2-pyridinyl]-N'-(4-chlorobenzoyl)thiourea and its related compounds have been a significant area of study. Research has shown that these compounds exhibit antibacterial activity against various bacterial strains. Farzanfar et al. (2020) reported superior antibacterial activities of first-row transition metal complexes containing a benzoyl thiourea derivative compared to the new thiourea derivative itself (Farzanfar et al., 2020).

• Thermal Stability and Decomposition Studies have also focused on the thermal stability and decomposition characteristics of thiourea derivatives. Rui Li et al. (2011) investigated the thermal stability of N-benzoyl-N'-(4-chlorobenzamido) thiourea, providing insights into its thermal kinetics and decomposition process (Rui Li et al., 2011).

• Crystallographic Studies Crystallographic studies of N-[3-(benzyloxy)-2-pyridinyl]-N'-(4-chlorobenzoyl)thiourea derivatives have revealed detailed information about their molecular structure and interactions. Yu-Jie Ding et al. (2009) described the crystal structure of a related compound, providing insights into its supramolecular structure and hydrogen-bond interactions (Yu-Jie Ding et al., 2009).

• Electronic Properties and Intramolecular Hydrogen Bond Studies The electronic properties and intramolecular hydrogen bond characteristics of thiourea derivatives have been explored through computational studies. Draman et al. (2020) conducted a DFT investigation on the electronic properties and intramolecular hydrogen bond of methyl substituted N-Benzoyl-N’-(2-pyridyl)thiourea, highlighting its reactivity and stabilization effects (Draman et al., 2020).

Mechanism of Action

Target of Action

The compound N-[3-(benzyloxy)-2-pyridinyl]-N’-(4-chlorobenzoyl)thiourea, also known as 3-[3-(benzyloxy)pyridin-2-yl]-1-(4-chlorobenzoyl)thiourea, primarily targets Leukotriene A-4 hydrolase and Mitogen-activated protein kinase 14 . These proteins play crucial roles in various biological processes.

Mode of Action

The compound may inhibit the activity of these proteins, alter their conformation, or interfere with their interaction with other molecules .

Biochemical Pathways

Mitogen-activated protein kinase 14 is part of the MAPK signaling pathway, which regulates various cellular processes .

Pharmacokinetics

These properties significantly impact the compound’s bioavailability, determining how much of the compound reaches its targets and how long it remains active in the body .

Result of Action

The molecular and cellular effects of this compound’s action depend on its interaction with its targets and the specific cellular context. By influencing the activity of Leukotriene A-4 hydrolase and Mitogen-activated protein kinase 14, the compound could potentially modulate inflammatory responses and cellular stress responses .